![molecular formula C12H21NO5 B1444062 Methyl N-Boc-3-methylmorpholine-3-carboxylate CAS No. 1447240-83-6](/img/structure/B1444062.png)
Methyl N-Boc-3-methylmorpholine-3-carboxylate
Overview
Description
Scientific Research Applications
Mild Reduction of Carboxylic Acids to Alcohols
- Methyl N-Boc-3-methylmorpholine-3-carboxylate is used in the mild reduction of carboxylic acids to alcohols. This process involves the activation of the carboxy function with cyanuric chloride and N-methylmorpholine followed by reduction with aqueous sodium borohydride (Falorni, Porcheddu, & Taddei, 1999).
Synthesis and Peptide Assembly
- The compound plays a role in the preparation of urethane-protected amino acid N-carboxyanhydrides (UNCAs), which are key for peptide synthesis. These UNCAs are stable and generate no side products other than CO2 during condensation reactions. This property makes them useful in both solid-phase and solution peptide synthesis (Fuller, Goodman, Naider, & Zhu, 1996).
Selective N-Methylation
- The compound is involved in the selective N-methylation of BOC-protected amino acids. This process, conducted in the presence of a free carboxyl group, is attributed to the protection of the carboxylate by chelation to Na+ (Malkov, Vranková, Černý, & Kočovský, 2009).
Lipase Catalyzed Synthesis
- It is used in the synthesis of N-Boc (2R)-1,4-oxazepane-2-carboxylic acid, where a key step is a lipase-catalyzed regioselective lactamization. This process involves a synthesis that starts from methyl (2R)-glycidate and includes subsequent N-Boc protection and borane reduction (Aurell, Karlsson, Pontén, & Andersen, 2014).
Suppression of Decomposition in Carbodiimide-mediated Reactions
- The compound is effective in suppressing decomposition during carbodiimide-mediated reactions of Boc-amino acids. This finding is crucial for the efficiency and purity of peptide synthesis (Benoiton, Lee, & Chen, 2009).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-O-tert-butyl 3-O-methyl 3-methylmorpholine-3,4-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO5/c1-11(2,3)18-10(15)13-6-7-17-8-12(13,4)9(14)16-5/h6-8H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAPZVCIFIQJJOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COCCN1C(=O)OC(C)(C)C)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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